Cas no 749825-45-4 (benzyl N-(3-amino-2-hydroxypropyl)carbamate)

• Product Name: benzyl N-(3-amino-2-hydroxypropyl)carbamate
• CAS No: 749825-45-4
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5037843
• PubChem ID: 23113067
• Update Time: 2025-10-21

benzyl N-(3-amino-2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• BENZYL (3-AMINO-2-HYDROXYPROPYL)CARBAMATE
• benzyl N-(3-amino-2-hydroxypropyl)carbamate

• Inchi： 1S/C11H16N2O3/c12-6-10(14)7-13-11(15)16-8-9-4-2-1-3-5-9/h1-5,10,14H,6-8,12H2,(H,13,15)
• InChI Key： CVCATGYQUWRCBI-UHFFFAOYSA-N
• SMILES： OC(CN)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• XLogP3: -0.1
• Topological Polar Surface Area: 84.6

Additional information on benzyl N-(3-amino-2-hydroxypropyl)carbamate

Introduction to Benzyl N-(3-amino-2-hydroxypropyl)carbamate (CAS No. 749825-45-4)

Benzyl N-(3-amino-2-hydroxypropyl)carbamate, a compound with the chemical identifier CAS No. 749825-45-4, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The structure of Benzyl N-(3-amino-2-hydroxypropyl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 3-amino-2-hydroxypropyl chain. This specific arrangement of functional groups makes it a versatile intermediate in synthetic chemistry and a candidate for various biological assays.

The pharmacological relevance of Benzyl N-(3-amino-2-hydroxypropyl)carbamate stems from its ability to interact with biological targets in a manner that could modulate physiological processes. Recent studies have highlighted its potential role in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor binding. The presence of both amino and hydroxyl groups in its structure allows for hydrogen bonding interactions, which are crucial for its binding affinity to biological targets.

In the realm of drug discovery, Benzyl N-(3-amino-2-hydroxypropyl)carbamate has been explored as a scaffold for designing molecules with enhanced pharmacological properties. Its structural features make it an attractive candidate for further derivatization, leading to compounds with improved solubility, bioavailability, and target specificity. Researchers have been particularly interested in its potential as an intermediate in the synthesis of protease inhibitors, which are critical in the treatment of various diseases, including cancer and infectious disorders.

One of the most compelling aspects of Benzyl N-(3-amino-2-hydroxypropyl)carbamate is its role in the development of prodrugs. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The carbamate group in this compound can be readily hydrolyzed, releasing active pharmacophores that can exert therapeutic effects. This property makes it an excellent candidate for prodrug design, where it can be used to enhance drug delivery and improve patient compliance.

The synthesis of Benzyl N-(3-amino-2-hydroxypropyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The benzyl group is typically introduced via benzoylation reactions, while the carbamate moiety is formed through the reaction of an amine with a carbodiimide derivative. The 3-amino-2-hydroxypropyl chain is often incorporated through nucleophilic substitution reactions or condensation reactions with appropriate precursors. These synthetic pathways highlight the compound's complexity and the skill required to produce it in high yields and purity.

Recent advancements in computational chemistry have also contributed to the study of Benzyl N-(3-amino-2-hydroxypropyl)carbamate. Molecular modeling techniques have been employed to predict its binding interactions with biological targets, providing valuable insights into its potential pharmacological effects. These studies have helped researchers design more effective derivatives by optimizing key structural features such as hydrogen bonding patterns and hydrophobic interactions.

The applications of Benzyl N-(3-amino-2-hydroxypropyl)carbamate extend beyond drug development. It has been investigated as a ligand in coordination chemistry, where it can form complexes with metal ions. These metal complexes have potential applications in catalysis, material science, and even as therapeutic agents themselves. The versatility of this compound underscores its importance in various scientific disciplines.

In conclusion, Benzyl N-(3-amino-2-hydroxypropyl)carbamate (CAS No. 749825-45-4) is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemistry. Its unique structural features make it a valuable intermediate in drug development, prodrug design, and molecular recognition studies. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key player in modern chemical biology.